bleshooti imizati
BENGHE OO ety i

Technical Support Center: Managing the
Flammability and Explosive Risk of
Tetrahydrofuran (THF)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and management of
Tetrahydrofuran (THF), a versatile solvent widely used in research and pharmaceutical
development. Due to its highly flammable nature and the potential to form explosive peroxides,
strict adherence to safety protocols is critical. This document offers troubleshooting guidance
and answers to frequently asked questions to ensure the well-being of laboratory personnel
and the integrity of experimental work.

Troubleshooting Guide

This section addresses specific issues that may arise during the use and storage of THF.
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Problem

Possible Cause

Solution

Visible crystals or solid
precipitate in THF container,

especially around the cap.

Formation of explosive

peroxide crystals.

DO NOT ATTEMPT TO OPEN
OR MOVE THE CONTAINER.
Immediately contact your
institution's Environmental
Health & Safety (EHS) office
for emergency disposal.[1][2]
Treat the container as a

potential bomb.

THF appears cloudy,
discolored, or has an oily

viscous layer.

High concentration of

peroxides.

DO NOT USE. Do not attempt
to open the container if it has
been stored for an extended
period or if the cap is stuck.
Contact EHS for disposal
guidance.[2]

A positive peroxide test is
obtained before an

experiment.

Peroxide concentration has
exceeded safe limits (typically
>25 ppm for general use, and
should be <3 ppm for
distillation).[2][3][4]

The THF must be treated to
remove peroxides before use,
or disposed of as hazardous
waste. Refer to the
"Experimental Protocols"
section for peroxide removal

procedures.

A container of THF is past its
recommended testing or

disposal date.

Increased risk of high peroxide

concentration.

Test for peroxides immediately
using a reliable method. If the

peroxide level is high or if you

are not equipped to test,

contact EHS for disposal.

A fire involving THF occurs.

Ignition of flammable vapors.

Use a dry chemical, carbon
dioxide (C0O2), or alcohol-
resistant foam extinguisher.[3]
[5] Water may be ineffective.[5]
Evacuate the area and contact

emergency services.
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Frequently Asked Questions (FAQSs)
Flammability and Explosive Risk

Q1: What are the primary flammability hazards of THF?

Al: THF is a highly flammable liquid with a low flash point of -21.2 °C (-6 °F).[6][7] Its vapors
are heavier than air and can travel a significant distance to an ignition source, causing a
flashback.[8] THF can form explosive mixtures with air at concentrations between 1.5% and
12.4% by volume.[9][10]

Q2: What is the explosive risk associated with THF?

A2: The primary explosive risk comes from the formation of peroxides when THF is exposed to
air and light.[11][12][13] These peroxides, particularly 2-hydroperoxytetrahydrofuran, are
unstable and can detonate when subjected to heat, shock, or friction.[12][14] The risk is
significantly increased when THF is distilled or evaporated, as this concentrates the peroxides.
[8][15]

Peroxide Formation and Detection

Q3: How do peroxides form in THF?

A3: Peroxide formation is a free-radical chain reaction that occurs when THF reacts with
atmospheric oxygen in the presence of light.[2][16] An oxygen radical abstracts a hydrogen
atom from the THF molecule, which then reacts with another oxygen molecule to form a peroxy
radical. This peroxy radical can then abstract a hydrogen from another THF molecule,
propagating the chain and forming hydroperoxides.[2][16]

Q4: How often should | test my THF for peroxides?

A4: The testing frequency depends on whether the THF is inhibited or uninhibited. For inhibited
THF, it is recommended to test every 12 months after opening. For uninhibited THF, testing
should be performed every 3 months.[8] However, it is best practice to test before each use,
especially before distillation or evaporation.[17]

Q5: What are the signs of peroxide formation?
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A5: Visual inspection can reveal potential peroxide contamination. Signs include the presence
of whitish crystals on the container or cap, a cloudy appearance, discoloration, or the formation
of a viscous oily layer.[2][5][15] If any of these signs are present, do not handle the container
and contact EHS immediately.[1][2]

Safe Handling, Storage, and Disposal

Q6: What are the best practices for storing THF?

A6: Store THF in a cool, dry, dark, and well-ventilated area away from heat, sparks, and open
flames.[11][13][18] It should be kept in tightly sealed, air-impermeable containers, preferably
under an inert atmosphere like nitrogen.[9][13] Containers should be dated upon receipt and
upon opening to track their age.[8][19]

Q7: What personal protective equipment (PPE) should | use when handling THF?

A7: Always handle THF in a well-ventilated fume hood.[8][19] Wear appropriate PPE, including
chemical-resistant gloves (nitrile gloves are often recommended over latex, which THF can
penetrate), safety goggles, and a lab coat.[12][13][19]

Q8: How should I dispose of THF?

A8: THF and any materials contaminated with it must be disposed of as hazardous waste
according to your institution's and local regulations.[3][8][19] Never dispose of THF down the
drain.[8] If the THF is suspected to contain high levels of peroxides, contact your EHS for
special disposal procedures.[8][15]

Data Presentation

Table 1: Physical and Flammability Properties of Tetrahydrofuran (THF)
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Property

Value

Molecular Formula

CaHsO

Molecular Weight 72.11 g/mol [9]
Boiling Point 66 °C (151 °F)[11][12]
Melting Point -108.4 °C (-163.1 °F)[12]

Flash Point (Closed Cup)

-21.2 °C (-6.2 °F)[6]

Autoignition Temperature

215 °C (419 °F)[6][10][20]

Explosive Limits in Air

1.5-12.4 % by volume[9][10]

Vapor Density (air=1)

2.5[10][20]

Solubility in Water

Miscible[12]

Experimental Protocols

Protocol 1: Qualitative Peroxide Detection (Potassium

lodide Method)

Materials:

Test tube

Procedure:

Sample of THF to be tested

Starch solution (optional)

10% aqueous potassium iodide (KI) solution

e Add 1-3 mL of the THF sample to a test tube.

e Add an equal volume of 10% aqueous potassium iodide solution.

e Shake the mixture and let it stand for 3-5 minutes.[8]
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e Avyellow to brown color indicates the presence of peroxides. The darker the color, the higher
the peroxide concentration.[8]

» For increased sensitivity, a few drops of starch solution can be added. A blue or purplish
color indicates the presence of peroxides.[8]

Protocol 2: Quantitative Peroxide Detection (lodometric
Titration)

Materials:

50 mL THF sample

6 mL glacial acetic acid

4 mL chloroform

1 g potassium iodide (KI)

0.1 N sodium thiosulfate (Na2S203) solution, standardized

Starch indicator solution

Buret, flask, and other standard titration equipment

Procedure:

e To a flask, add 50 mL of the THF to be tested.

o Add 6 mL of glacial acetic acid, 4 mL of chloroform, and 1 g of potassium iodide.[8]

o Swirl the mixture and store it in the dark for 5 minutes.[8]

e Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate solution until the
yellow-brown color fades to a pale yellow.

o Add a few drops of starch indicator solution. The solution should turn blue.
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» Continue the titration with sodium thiosulfate until the blue color disappears completely.
» Record the volume of sodium thiosulfate solution used.

o Calculate the peroxide concentration using the following formula: Peroxide (ppm as H202) =
(V*N*17.01 * 1000) / (W * 2) Where:

o V = volume of sodium thiosulfate solution in mL
o N = normality of the sodium thiosulfate solution

o W = weight of the THF sample in grams (density of THF is approx. 0.889 g/mL)

Protocol 3: Peroxide Removal with Activated Alumina

Materials:

THF containing peroxides

Activated basic alumina (chromatography grade)

Chromatography column

Receiving flask

Procedure:

e Set up a chromatography column with a stopcock.

o Prepare a slurry of activated basic alumina in a small amount of peroxide-free THF or
hexane.

e Pour the slurry into the column and allow it to settle, creating a packed bed. A column of 80 g
of alumina is generally sufficient for 100-400 mL of solvent.[20]

» Drain the packing solvent to the top of the alumina bed.

o Carefully add the THF containing peroxides to the top of the column.
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o Allow the THF to pass through the alumina column under gravity or with gentle positive
pressure.

e Collect the purified THF in a clean, dry receiving flask.
o Test the collected THF for peroxides to ensure their removal.

o Important: The alumina will retain the peroxides and should be treated as hazardous waste.
It is recommended to slurry the used alumina with a dilute acidic solution of ferrous sulfate
before disposal.[4][20] This method also removes inhibitors like BHT, so the purified THF
should be used promptly or stored under an inert atmosphere.[15][19]

Protocol 4: Peroxide Removal with Ferrous Sulfate

Materials:

e THF containing peroxides

o Ferrous sulfate heptahydrate (FeSOa4-7H20)
o Concentrated sulfuric acid (H2SOa)

« Distilled water

e Separatory funnel

Procedure:

o Prepare an acidified ferrous sulfate solution by dissolving 60 g of FeSOa4-7H20 in 110 mL of
water and carefully adding 6 mL of concentrated sulfuric acid.[16]

o For every 1 liter of THF, add the prepared ferrous sulfate solution.
o Shake the mixture vigorously in a separatory funnel for several minutes.
o Allow the layers to separate.

e Drain and discard the aqueous (bottom) layer.
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e Wash the THF layer with water to remove any residual acid and iron salts.

e Dry the THF over a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium
sulfate).

o Test the purified THF for peroxides to confirm their removal.

Visualizations
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Storage and Handling

Store THF in a cool, dark, dry place
in a tightly sealed container

[Date container upon receipt and opening)

Use appropriate PPE:
- Chemical resistant gloves
- Safety goggles
- Lab coat

[ Handle in a fume hood )

Peroxide Mana?ement

[ Visually inspect container ]

before each use

No visgible crystals Yes

\
Test for peroxides - ihlan
[(inhibited: 12 mos, uninhibited: 3 mos)] Crystals or precipitate visible
\
Record test dates and results DO NOT TOUCH
on the container Contact EHS Immediately
Degision Making
\

AE—S Present?

Yes (<100 ppm)

No Remove peroxides Dispose as
(See Protocol 3 or 4) hazardous waste

Yes (>100 ppm)

Click to download full resolution via product page

Caption: Workflow for the safe handling and management of THF.
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( Need to use THF )

( Visually inspect the container )

\/

Crystals, cloudiness,
or discoloration?

(e.g., test strips or KI method)

A

|

STOPE Perform peroxide test
Do not open or move.

Contact EHS immediately.

Test positive for peroxides?

( Quantify peroxide level ) THF is safe to use

Peroxide level > 100 ppm?

No

Dispose of as hazardous waste RETIOUE per_omdes using
an appropriate protocol

Click to download full resolution via product page

Caption: Decision tree for peroxide detection in THF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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